Cas no 1427501-68-5 (Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride)

• Product Name: Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• CAS No: 1427501-68-5
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD20278252
• CID: 4599125
• PubChem ID: 71741769
• Update Time: 2025-06-15

Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-indan-2-carboxylic acid ethyl ester hydrochloride
• ETHYL 2-AMINO-5-CHLORO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE HCL
• Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

• MDL： MFCD20278252
• Inchi： 1S/C12H14ClNO2.ClH/c1-2-16-11(15)12(14)6-8-3-4-10(13)5-9(8)7-12;/h3-5H,2,6-7,14H2,1H3;1H
• InChI Key： YBJRHRWEEUSVBD-UHFFFAOYSA-N
• SMILES： C(C1(CC2=CC(Cl)=CC=C2C1)N)(=O)OCC.Cl

Additional information on Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS No. 1427501-68-5): A Comprehensive Overview

Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS No. 1427501-68-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for further exploration in drug discovery and development. The presence of both amino and chloro substituents on the indene core suggests potential interactions with biological targets, making it an intriguing subject for synthetic chemists and pharmacologists.

The molecular structure of Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride consists of a dihydroindene backbone, which is a common motif in many bioactive molecules. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical reactions and biological assays. This feature is particularly crucial in pharmaceutical applications where solubility can significantly impact the bioavailability and efficacy of a drug.

In recent years, there has been a growing interest in indene derivatives due to their diverse biological activities. Studies have shown that compounds containing the indene scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride may contribute to its potential therapeutic benefits by modulating interactions with key biological pathways.

The synthesis of Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired indene core. The introduction of the amino and chloro groups at specific positions necessitates precise control over reaction conditions to prevent unwanted side products.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have been exploring ways to modify the indene scaffold to enhance its binding affinity and selectivity towards target enzymes or receptors. For instance, computational studies have suggested that minor structural adjustments can significantly alter the pharmacological profile of indene derivatives.

The hydrochloride form of Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride also offers advantages in terms of handling and storage. Salts are generally more stable than their free base forms, which is essential for maintaining the integrity of sensitive pharmaceutical intermediates. This stability ensures that the compound remains viable for extended periods under various storage conditions.

In the context of drug discovery, Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride serves as a valuable starting material for exploring new chemical entities. Its unique structural features provide chemists with a rich palette of possibilities for designing molecules with tailored biological activities. By leveraging modern synthetic techniques and computational tools, researchers can rapidly screen large libraries of derivatives to identify those with optimal pharmacokinetic properties.

The growing body of literature on indene derivatives underscores their significance in medicinal chemistry. Several patents and scientific publications highlight the synthesis and applications of various indene-based compounds. These studies not only demonstrate the versatility of indenes but also provide insights into their potential roles in treating diverse diseases.

The development of novel therapeutic agents relies heavily on access to high-quality chemical intermediates like Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride. Pharmaceutical companies and academic institutions are continuously seeking innovative ways to incorporate such intermediates into their drug discovery pipelines. The ability to synthesize complex molecules efficiently is a critical factor in accelerating the pace of drug development.

The future prospects for Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride are promising, given its structural complexity and potential biological relevance. As research progresses, it is likely that new synthetic routes will be developed to improve its accessibility and utility in pharmaceutical applications. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be essential in realizing its full potential as a therapeutic agent.

In conclusion, Ethyl 2-amino-5-chloro-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS No. 1427501-68) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structure, combined with its potential biological activities, makes it an attractive candidate for further investigation. As advancements continue in synthetic chemistry and drug discovery methodologies, this compound is poised to play a crucial role in the development of novel therapeutic strategies.